Cas no 66968-67-0 (sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate)

66968-67-0 structure
Product name:sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate
sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate Chemical and Physical Properties
Names and Identifiers
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- sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate
- 5-Ethyl-5-(2-methoxyethyl)-2-sodiooxy-4,6(1H,5H)-pyrimidinedione
- 5-Ethyl-5-(2-methoxyethyl)barbituric acid sodium salt
- BARBITURIC ACID, 5-ETHYL-5-(2-METHOXYETHYL)-, SODIUM SALT
- 66968-67-0
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- Inchi: InChI=1S/C9H14N2O4.Na/c1-3-9(4-5-15-2)6(12)10-8(14)11-7(9)13;/h3-5H2,1-2H3,(H2,10,11,12,13,14);/q;+1/p-1
- InChI Key: LMSCABMQZRVTEQ-UHFFFAOYSA-M
- SMILES: CCC1(C(=O)NC(=O)[N-]C1=O)CCOC.[Na+]
Computed Properties
- Exact Mass: 236.07739
- Monoisotopic Mass: 236.077302
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.5
Experimental Properties
- PSA: 90.82
sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate Related Literature
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
66968-67-0 (sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate) Related Products
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